Dibenzyl cyclohexane-1,1-dicarboxylate

• CAS No.: 208662-21-9
• Molecular Formula: C22H24O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: dibenzyl cyclohexane-1,1-dicarboxylate
• InChI: InChI=1S/C22H24O4/c23-20(25-16-18-10-4-1-5-11-18)22(14-8-3-9-15-22)21(24)26-17-19-12-6-2-7-13-19/h1-2,4-7,10-13H,3,8-9,14-17H2
• InChI Key: HKBXIFBGZWONDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

Dibenzyl cyclohexane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C22H24O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of dibenzyl malonate (40 g, 161 mmol), 1,5-dibromopentane (22 mL, 161 mmol) and potassium carbonate (56 g, 402 mmol) in 300 mL of DMSO was stirred for 48 h in an oil bath at 50° C. The mixture was diluted with water and extracted with ethyl acetate (2×). The combined organic portions were dried over magnesium sulfate and concentrated. Flash chromatography (400 g silica, 15/1 hexane/EtOAc) gave the desired product. 1H NMR (500 MHz, CDCl3) δ1.4-1.5 (m, 1H), 1.52-1.6 (m, 5H), 2.03-2.1 (m, 4H), 5.13 (s, 4H), 7.22-7.38 (m, 10H).